2-{5-[4-(methylsulfonyl)-1-piperazinyl]-2-nitrophenyl}-1,2,3,4-tetrahydroisoquinoline

• IUPAC Name: 2-[5-(4-methylsulfonylpiperazin-1-yl)-2-nitrophenyl]-3,4-dihydro-1H-isoquinoline
• InChI: InChI=1S/C20H24N4O4S/c1-29(27,28)23-12-10-21(11-13-23)18-6-7-19(24(25)26)20(14-18)22-9-8-16-4-2-3-5-17(16)15-22/h2-7,14H,8-13,15H2,1H3
• InChI Key: OMWDEYGKDFOQSV-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCN(CC1)C2=CC(=C(C=C2)[N+](=O)[O-])N3CCC4=CC=CC=C4C3
• Molecular Formula: C20H24N4O4S
• Molecular Weight: 416.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a methylsulfonyl group, a piperazine ring, a nitrophenyl group, and a tetrahydroisoquinoline ring. These groups are common in many biologically active compounds and could potentially confer various properties to the molecule.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through multi-step organic reactions involving nucleophilic substitution, reduction, and cyclization.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by techniques such as X-ray crystallography or NMR spectroscopy. These techniques can provide detailed information about the arrangement of atoms in the molecule and the nature of the chemical bonds.

Chemical Reactions Analysis

The reactivity of this compound would depend on its functional groups. For instance, the nitro group is electron-withdrawing and could make the phenyl ring more susceptible to electrophilic aromatic substitution. The piperazine ring could potentially undergo reactions at the nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and overall structure. For example, the presence of polar groups could affect its solubility in different solvents, and the aromatic rings could contribute to its UV/Vis absorption properties.

Mechanism of Action

The biological activity of this compound would depend on its ability to interact with biological targets. For example, compounds containing a methylsulfonylphenyl group have been found to inhibit certain enzymes.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

Future research could involve studying the biological activity of this compound, optimizing its synthesis, and investigating its potential applications.